Cas no 39938-73-3 (1-propyl-3-[3-(propylcarbamoylamino)phenyl]urea)

• Product Name: 1-propyl-3-[3-(propylcarbamoylamino)phenyl]urea
• CAS No: 39938-73-3
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 1511544
• PubChem ID: 255875
• Update Time: 2025-04-21

1-propyl-3-[3-(propylcarbamoylamino)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-propyl-3-[3-(propylcarbamoylamino)phenyl]urea
• 1,1'-benzene-1,3-diylbis(3-propylurea)
• NSC81860
• AC1L5TDQ
• NCIOpen2_004226
• AC1Q5N30
• CTK4I2128
• KST-1B4826
• AR-1B4343
• 1,1'-benzene-1,3-diylbis(3-propylurea); NSC81860; AC1L5TDQ; NCIOpen2_004226; AC1Q5N30; CTK4I2128; KST-1B4826; AR-1B4343;
• 1-[3-[[oxo(propylamino)methyl]amino]phenyl]-3-propylurea
• A829165
• DTXSID20292344
• NSC-81860
• 39938-73-3

• Inchi： 1S/C14H22N4O2/c1-3-8-15-13(19)17-11-6-5-7-12(10-11)18-14(20)16-9-4-2/h5-7,10H,3-4,8-9H2,1-2H3,(H2,15,17,19)(H2,16,18,20)
• InChI Key： VSXPITLKXSGLHE-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C=1)NC(NCCC)=O)NCCC

Computed Properties

• Exact Mass: 278.17400
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26000
• LogP: 3.67740